Cas no 7499-07-2 (4-Chloro-2-methylbenzoic acid)

• Product name: 4-Chloro-2-methylbenzoic acid
• CAS No: 7499-07-2
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00045852
• CID: 85973
• PubChem ID: 348269

4-Chloro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylbenzoic acid
• Benzoic acid,4-chloro-2-methyl-
• 2-methyl-4-chlorobenzoic acid
• 4-Chlor-2-methyl-benzoesaeure
• 4-chloro-2-methyl-benzoic acid
• 4-chloro-o-toluic acid
• 4-Chlor-o-toluylsaeure
• o-Toluic acid,4-chloro
• 4-chloro-2-methylbenzoicacid
• Benzoic acid, 4-chloro-2-methyl-
• NSC407521
• PubChem4570
• o-Toluic acid, 4-chloro-
• KSC497Q4R
• XXFKOBGFMUIWDH-UHFFFAOYSA-N
• SBB052764
• FC1110
• CL8113
• VZ35396
• TRA0008639
• EN300-109228
• CS-W008346
• AM20060096
• MFCD00045852
• NSC-407521
• SCHEMBL109654
• C2508
• DTXSID60324678
• J-514969
• AE-842/31479031
• 7499-07-2
• FS-1530
• AKOS005258514
• FT-0636510
• 4-Chloro-2-methylbenzoic acid, 96%
• AC-9040
• SY017097
• Z1203161814
• NSC 407521
• DB-011427
• DTXCID40275795
• 4-Chloro-o-toluic Acid; NSC 407521;

• MDL： MFCD00045852
• Inchi： 1S/C8H7ClO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： XXFKOBGFMUIWDH-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C(=O)O[H])=C(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.31
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 300.3℃ at 760 mmHg
• Flash Point: 135.4℃
• Refractive Index: 1.573
• PSA: 37.30000
• LogP: 2.34660
• Solubility: Not available

4-Chloro-2-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

4-Chloro-2-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Chloro-2-methylbenzoic acid

Introduction to 4-Chloro-2-methylbenzoic acid (CAS No. 7499-07-2)

4-Chloro-2-methylbenzoic acid (CAS No. 7499-07-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 2-methyl-4-chlorobenzoic acid, is a derivative of benzoic acid with a chlorine atom at the 4-position and a methyl group at the 2-position. Its unique chemical structure and properties make it an essential building block in various synthetic processes and applications.

The molecular formula of 4-Chloro-2-methylbenzoic acid is C₈H₇ClO₂, and its molecular weight is approximately 168.59 g/mol. The compound exists as a white crystalline solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. These solubility characteristics make it suitable for a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 4-Chloro-2-methylbenzoic acid has been extensively studied for its potential applications in drug development. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents, antimicrobial agents, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 4-Chloro-2-methylbenzoic acid as a key intermediate in the synthesis of novel anti-inflammatory compounds with improved efficacy and reduced side effects.

The synthetic versatility of 4-Chloro-2-methylbenzoic acid is further demonstrated by its use in the preparation of advanced materials. Researchers have explored its potential in the development of functional polymers and coatings with enhanced mechanical and thermal properties. A notable example is its application in the synthesis of poly(amic acids), which are precursors to high-performance polyimides used in aerospace and electronics industries.

In addition to its pharmaceutical and materials science applications, 4-Chloro-2-methylbenzoic acid has also found utility in analytical chemistry. It serves as a reference standard for the quantitative analysis of related compounds using techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). The compound's well-defined chemical structure and stability make it an ideal choice for these analytical methods.

The environmental impact of 4-Chloro-2-methylbenzoic acid has been another area of interest for researchers. Studies have investigated its biodegradability and potential ecotoxicity to ensure its safe use in industrial processes. A recent study published in the Journal of Environmental Science and Health found that under controlled conditions, 4-Chloro-2-methylbenzoic acid exhibits moderate biodegradability, suggesting that it can be managed effectively through appropriate waste treatment processes.

The safety profile of 4-Chloro-2-methylbenzoic acid is well-documented. It is generally considered to be non-toxic when handled properly, but like many organic compounds, it should be used with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. The compound's physical properties, such as its melting point (153-155°C) and boiling point (300°C), are important considerations for safe handling and storage.

In conclusion, 4-Chloro-2-methylbenzoic acid (CAS No. 7499-07-2) is a valuable compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and properties make it an essential building block in synthetic chemistry, pharmaceutical research, materials science, and analytical chemistry. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.